Cas no 2649059-38-9 (5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine)
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine
- EN300-1741469
- 2649059-38-9
-
- Inchi: 1S/C11H13N3O/c15-9-12-7-10-3-4-11(13-8-10)14-5-1-2-6-14/h3-4,8H,1-2,5-7H2
- InChI Key: CPYMYNKWFCXRHJ-UHFFFAOYSA-N
- SMILES: O=C=NCC1=CN=C(C=C1)N1CCCC1
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 45.6Ų
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741469-0.05g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 0.05g |
$924.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-0.1g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 0.1g |
$968.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-0.25g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 0.25g |
$1012.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-0.5g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 0.5g |
$1056.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-1.0g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1741469-2.5g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 2.5g |
$2155.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-5.0g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1741469-10.0g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1741469-1g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 1g |
$1100.0 | 2023-09-20 | ||
| Enamine | EN300-1741469-5g |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine |
2649059-38-9 | 5g |
$3189.0 | 2023-09-20 |
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine
Introduction to 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine (CAS No. 2649059-38-9)
5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine, identified by the CAS number 2649059-38-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both pyridine and pyrrolidine moieties, which are well-documented for their diverse biological activities. The unique structural features of this compound, particularly the isocyanato functional group and the dual heterocyclic framework, make it a promising candidate for further exploration in drug discovery and development.
The chemical structure of 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine consists of a pyridine ring substituted at the 5-position with an isocyanatomethyl group, while the 2-position is linked to a pyrrolidin-1-yl moiety. This arrangement creates a molecule with potential interactions at multiple biological targets, making it an intriguing subject for medicinal chemists. The isocyanato group is particularly notable for its reactivity, which can be leveraged in various synthetic pathways to generate more complex derivatives with tailored biological properties.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. The combination of pyridine and pyrrolidine in 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine aligns with this trend, as both scaffold systems have been extensively studied for their pharmacological potential. Pyridine derivatives are known for their role in central nervous system (CNS) disorders, anticancer agents, and antimicrobial applications, while pyrrolidine-based compounds have shown promise in treating cardiovascular diseases, inflammation, and neurodegenerative conditions.
One of the most compelling aspects of 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine is its potential as a building block for more complex pharmacophores. The presence of the isocyanato group allows for facile reactions such as nucleophilic addition and cycloadditions, which can be exploited to create novel molecular architectures. These reactions are not only synthetically elegant but also provide a means to modulate the electronic and steric properties of the resulting derivatives. Such versatility is highly valued in drug design, where optimizing interactions with biological targets often requires fine-tuning molecular features.
Recent advancements in computational chemistry have further enhanced the utility of compounds like 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine. Molecular modeling techniques can predict how these molecules might interact with specific proteins or enzymes, providing valuable insights into their potential therapeutic applications. For instance, virtual screening algorithms have been used to identify novel binders for kinases and other enzymes implicated in cancer progression. The dual heterocyclic system of this compound makes it an attractive candidate for such studies, as it offers multiple sites for interaction within biological macromolecules.
The synthesis of 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine presents its own set of challenges due to the reactive nature of the isocyanato group. However, modern synthetic methodologies have made significant strides in handling such functionalities safely and efficiently. Techniques such as low-temperature reactions and protective group strategies allow chemists to manipulate these groups with greater precision. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.
In terms of biological activity, preliminary studies on derivatives of 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine have shown promising results in various disease models. For example, modifications at the pyrrolidine ring have led to compounds with enhanced binding affinity to certain receptors or enzymes. Similarly, alterations around the pyridine core have yielded derivatives with improved metabolic stability or reduced toxicity. These findings underscore the importance of structural optimization in translating promising lead compounds into viable therapeutic agents.
The future direction of research on 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine is likely to focus on expanding its chemical diversity through innovative synthetic approaches. Additionally, exploring its potential in preclinical models will be crucial for validating its therapeutic efficacy. Collaborations between synthetic chemists and biologists will be essential in this endeavor, as integrating structural insights with biological outcomes is key to successful drug development.
As our understanding of disease mechanisms continues to evolve, so too will the demands placed on pharmaceutical compounds like 5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine. The ability to design molecules that precisely target specific pathological processes remains a cornerstone of modern medicine. With its unique structural attributes and synthetic flexibility, this compound stands at the forefront of efforts to develop next-generation therapeutics that address unmet medical needs.
2649059-38-9 (5-(isocyanatomethyl)-2-(pyrrolidin-1-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)